Cas no 5733-86-8 (1-Benzyl-5-oxopyrrolidine-3-carboxylic acid)

1-Benzyl-5-oxopyrrolidine-3-carboxylic acid structure
5733-86-8 structure
Product Name:1-Benzyl-5-oxopyrrolidine-3-carboxylic acid
CAS No:5733-86-8
MF:C12H13NO3
MW:219.236523389816
MDL:MFCD00085749
CID:46130
PubChem ID:99024
Update Time:2025-04-18

1-Benzyl-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Benzyl-5-oxopyrrolidine-3-carboxylic acid
    • 1-Benzyl-5-oxo-3-pyrrolidinecarboxylic Acid
    • 1-Benzyl-5-oxo-pyrrolidine-3-carboxylic acid
    • 5-Oxo-1-(phenylmethyl)-3-pyrrolidinecarboxylic acid
    • 1-Benzyl-4-carboxy-2-pyrrolidinone
    • Web 2124
    • 3-Pyrrolidinecarboxylic acid, 5-oxo-1-(phenylmethyl)-
    • 1-Benzyl-5-oxopyrrolidine-3-carboxylicacid
    • 5-oxo-1-benzylpyrrolidine-3-carboxylic acid
    • PubChem23181
    • Enamine_004282
    • Oprea1_439103
    • Oprea1_753113
    • MLS000062741
    • 1-BENZYL-5-OXO-PYRROLIDINE-3-CARBOXY
    • 3-Pyrrolidinecarboxylic acid, 1-benzyl-5-oxo-
    • 1-benzyl-5-oxo-3-pyrrolidine-carboxylic acid
    • BRN 0189394
    • 1-benzyl-5-oxo-3-pyrrolidinecarboxylicacid
    • FT-0773909
    • HMS1406C14
    • N-benzylpyrrolidin-2-one-4carboxylic
    • PB15647
    • SMR000071278
    • HMS2352M12
    • B4264
    • 5-oxo1-(phenylmethyl)-3-pyrrolidinecarboxylic acid
    • F1799-0573
    • VYKQDWPBYULGPF-UHFFFAOYSA-N
    • AKOS000198992
    • 5733-86-8
    • NCGC00058674-02
    • 1-Benzyl-2-Oxopyrrolidine-4-Carboxylic Acid
    • EN300-04425
    • NSC165809
    • (1-benzyl-2-oxo-4-pyrrolidinyl)carboxylic acid
    • NSC 165809
    • SB17705
    • NSC-165809
    • AS-5480
    • SY006092
    • SB17704
    • MFCD00085749
    • BB 0217891
    • CCG-202939
    • EU-0099947
    • SCHEMBL1902358
    • Z56862779
    • FT-0676659
    • AKOS016040524
    • CS-0052598
    • n-benzyl-pyrrolidin-2-one-4-carboxylic acid
    • CHEMBL1412498
    • Benzenebutanoic acid, 4-methyl-.alpha.,.gamma.-dioxo-, ethyl ester
    • AC-7411
    • STK069586
    • BBL016442
    • DB-011756
    • ALBB-000123
    • DB-011835
    • MDL: MFCD00085749
    • Inchi: 1S/C12H13NO3/c14-11-6-10(12(15)16)8-13(11)7-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,15,16)
    • InChI Key: VYKQDWPBYULGPF-UHFFFAOYSA-N
    • SMILES: O=C1CC(C(=O)O)CN1CC1C=CC=CC=1
    • BRN: 0189394

Computed Properties

  • Exact Mass: 219.09000
  • Monoisotopic Mass: 180.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.6
  • XLogP3: 0.5

Experimental Properties

  • Density: 1.314g/cm3
  • Melting Point: 142.0 to 146.0 deg-C
  • Boiling Point: 471.3℃ at 760mmHg
  • Flash Point: 238.8℃
  • PSA: 57.61000
  • LogP: 1.05760

1-Benzyl-5-oxopyrrolidine-3-carboxylic acid Security Information

  • RTECS:UY0686500
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

1-Benzyl-5-oxopyrrolidine-3-carboxylic acid Customs Data

  • HS CODE:2933790090
  • Customs Data:

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

1-Benzyl-5-oxopyrrolidine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A109008366-10g
1-Benzyl-5-oxopyrrolidine-3-carboxylic acid
5733-86-8 95%
10g
$160.14 2023-09-01
Alichem
A109008366-25g
1-Benzyl-5-oxopyrrolidine-3-carboxylic acid
5733-86-8 95%
25g
$302.40 2023-09-01
Alichem
A109008366-100g
1-Benzyl-5-oxopyrrolidine-3-carboxylic acid
5733-86-8 95%
100g
$727.20 2023-09-01
TRC
B521445-10mg
1-Benzyl-5-oxopyrrolidine-3-carboxylic Acid
5733-86-8
10mg
$ 50.00 2022-06-07
TRC
B521445-50mg
1-Benzyl-5-oxopyrrolidine-3-carboxylic Acid
5733-86-8
50mg
$ 65.00 2022-06-07
TRC
B521445-100mg
1-Benzyl-5-oxopyrrolidine-3-carboxylic Acid
5733-86-8
100mg
$ 80.00 2022-06-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D850440-1g
1-Benzyl-5-oxo-3-pyrrolidinecarboxylic Acid
5733-86-8 ≥97%
1g
¥259.20 2022-01-10
Chemenu
CM108228-25g
1-benzyl-5-oxopyrrolidine-3-carboxylic acid
5733-86-8 95%+
25g
$*** 2023-05-30
Chemenu
CM108228-100g
1-benzyl-5-oxopyrrolidine-3-carboxylic acid
5733-86-8 95%+
100g
$673 2022-08-31
abcr
AB247216-5 g
1-Benzyl-5-oxopyrrolidine-3-carboxylic acid, 97%; .
5733-86-8 97%
5 g
€204.60 2023-07-20
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd